Cas no 75329-65-6 (1-(benzyloxy)pentane-2,4-dione)

1-(benzyloxy)pentane-2,4-dione structure
75329-65-6 structure
Product Name:1-(benzyloxy)pentane-2,4-dione
CAS No:75329-65-6
MF:C12H14O3
MW:206.237763881683
CID:2111416
PubChem ID:20070570
Update Time:2025-04-21

1-(benzyloxy)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(benzyloxy)pentane-2,4-dione
    • SCHEMBL9622282
    • 75329-65-6
    • DA-30708
    • MXQSHDZHEJAGGC-UHFFFAOYSA-N
    • Inchi: 1S/C12H14O3/c1-10(13)7-12(14)9-15-8-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
    • InChI Key: MXQSHDZHEJAGGC-UHFFFAOYSA-N
    • SMILES: O(CC(CC(C)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 206.094294304Da
  • Monoisotopic Mass: 206.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų
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